5-chloro-2-ethyl-7-methyl-3H-Imidazo[4,5-b]pyridine

• CAS RN: 133240-31-0
• Molecular Formula: C9H10ClN3
• Molecular Weight: 195.65 g/mol
• IUPAC Name: 5-chloro-2-ethyl-7-methyl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C9H10ClN3/c1-3-7-12-8-5(2)4-6(10)11-9(8)13-7/h4H,3H2,1-2H3,(H,11,12,13)
• InChI Key: DLDBAJIELGBUAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N1)C(=CC(=N2)Cl)C

Description

“5-chloro-2-ethyl-7-methyl-3H-Imidazo[4,5-b]pyridine” is a derivative of the imidazo[4,5-b]pyridine class of compounds. Imidazo[4,5-b]pyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance to purines. They have been found to have a wide range of biological activities, including acting as GABA A receptor positive allosteric modulators.

Molecular Structure Analysis

The imidazo[4,5-b]pyridine core is a fused heterocyclic ring system that consists of an imidazole ring fused with a pyridine moiety. The specific structure of “5-chloro-2-ethyl-7-methyl-3H-Imidazo[4,5-b]pyridine” would include additional chlorine, ethyl, and methyl groups attached to this core structure.

Synthesis routes and methods

Procedure details

A mixture of 2-ethyl-7-methylimidazo[4,5-b]pyridine-4-oxide (29.75 g, 0.168 mol), CHCl3 (25 mL) and POCl3 (160 mL) was heated to 80° C. for 1 h. After pouring over ice, the mixture was neutralized by careful addition of NH4OH and extracted with EtOAc. Concentration gave 5-chloro-2-ethyl-7-methylimidazo[4,5-b]pyridine as a solid.